Cas no 2613383-35-8 (1-{4-phenyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride)

• Product Name: 1-{4-phenyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride
• CAS No: 2613383-35-8
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• MDL: MFCD33032037
• CID: 5416258
• PubChem ID: 155943666
• Update Time: 2025-05-28

1-{4-phenyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methan amine hydrochloride
• 1-{4-phenyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride

• MDL： MFCD33032037
• Inchi： 1S/C12H15NO.ClH/c13-8-12-6-11(7-12,9-14-12)10-4-2-1-3-5-10;/h1-5H,6-9,13H2;1H
• InChI Key： ULIVTKOVRZEWMC-UHFFFAOYSA-N
• SMILES： C(C12OCC(C3C=CC=CC=3)(C1)C2)N.Cl

Additional information on 1-{4-phenyl-2-oxabicyclo2.1.1hexan-1-yl}methanamine hydrochloride

Comprehensive Overview of 1-{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride (CAS No. 2613383-35-8)

In the rapidly evolving field of pharmaceutical and chemical research, 1-{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride (CAS No. 2613383-35-8) has emerged as a compound of significant interest. This molecule, characterized by its unique bicyclic structure and amine hydrochloride functional group, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers opportunities for novel synthetic pathways and therapeutic targets.

The compound's IUPAC name and CAS registry number are critical identifiers for scientists and regulatory bodies. Its molecular framework, featuring a phenyl group and an oxabicyclo[2.1.1]hexane core, suggests potential interactions with biological systems, making it a candidate for studies in central nervous system (CNS) disorders and pain management. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such structurally diverse molecules.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 1-{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride?" This reflects the growing demand for efficient and scalable synthesis methods. The compound's chirring properties and solubility profile are also frequently discussed, as they impact its applicability in formulations. Additionally, its potential role in neuropharmacology aligns with current research hotspots like neurodegenerative diseases and mood disorders.

From a material science perspective, the hydrochloride salt form of this compound enhances its stability, a feature highly valued in industrial applications. The oxabicyclo[2.1.1]hexane moiety is particularly noteworthy for its rigid three-dimensional structure, which could be leveraged in the development of advanced polymers or catalysts. This versatility makes the compound a subject of interdisciplinary research.

Another trending topic is the environmental impact of novel chemicals. While 1-{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with green chemistry principles. Researchers are also investigating its metabolic pathways to address concerns about bioaccumulation.

In summary, 1-{4-phenyl-2-oxabicyclo[2.1.1]hexan-1-yl}methanamine hydrochloride (CAS No. 2613383-35-8) represents a fascinating intersection of medicinal chemistry, material science, and sustainable innovation. Its structural uniqueness and multidisciplinary applicability position it as a promising candidate for future breakthroughs. As interest in precision medicine and smart materials grows, this compound is likely to remain a focal point of scientific inquiry.